2-Chloro-4-isopropyl-benzoic acid methyl ester
Cat. No. B8504131
M. Wt: 212.67 g/mol
InChI Key: JXASDKNNWZODAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09440994B2
Procedure details
To solution of 2-chloro-4-isopropyl-benzoic acid methyl ester (68 mg, 0.33 mmol) in THF (3 ml) was added 2M NaOH (3 ml). The solution was heated to 70° C. for 1 hour. The reaction was cooled back to room temperature and brought to a pH of ˜3 with 1M HCl. The aqueous solution was extracted with EtOAc (3×). The combined organic extracts were washed with brine, dried over Na2SO4, filtered and concentrated down under reduced pressure to give 2-chloro-4-isopropyl-benzoic acid as a yellow solid. Amount obtained: 62.7 mg (96%). 1H NMR (Chloroform-d) δ: 1.28 (d, J=6.8 Hz, 6 H) 2.95 (m, J=14.0, 6.9, 6.9 Hz, 1 H) 7.22 (dd, J=8.1, 1.7 Hz, 1 H) 7.36 (d, J=1.6 Hz, 1 H) 7.99 (d, J=8.2 Hz, 1 H).
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:14])[C:4]1[CH:9]=[CH:8][C:7]([CH:10]([CH3:12])[CH3:11])=[CH:6][C:5]=1[Cl:13].[OH-].[Na+].Cl>C1COCC1>[Cl:13][C:5]1[CH:6]=[C:7]([CH:10]([CH3:12])[CH3:11])[CH:8]=[CH:9][C:4]=1[C:3]([OH:14])=[O:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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68 mg
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Type
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reactant
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Smiles
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COC(C1=C(C=C(C=C1)C(C)C)Cl)=O
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled back to room temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous solution was extracted with EtOAc (3×)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated down under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)O)C=CC(=C1)C(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
